N-(2,5-difluorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,5-difluorophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H13F2N3O4/c20-14-5-6-16(21)17(9-14)22-19(26)13-4-7-18(25)23(11-13)10-12-2-1-3-15(8-12)24(27)28/h1-9,11H,10H2,(H,22,26)
• InChI Key: KIGUDAISIQOYRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=CC2=O)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C19H13F2N3O4
• Molecular Weight: 385.3 g/mol

Description

N-(2,5-difluorophenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a member of the dihydropyridine family and has been studied extensively for its potential application in the treatment of various diseases.

Scientific Research Applications

Structure-Activity Relationship (SAR) Studies

SAR studies involving similar compounds, such as 5,6-diarylpyridines, have led to the development of potent and selective human CB1 inverse agonists. These studies are crucial for understanding the molecular basis of drug-receptor interactions and can guide the design of compounds with improved efficacy and safety profiles (Meurer et al., 2005).

Antidepressant and Nootropic Agents

Research on Schiff's bases and 2-azetidinones derived from pyridine carbohydrazides, similar in structural complexity to the queried compound, has shown potential antidepressant and nootropic activities. These findings highlight the importance of structural diversity in the discovery of new CNS active agents (Thomas et al., 2016).

Metabolism and Disposition Studies

The use of 19F-NMR spectroscopy in drug discovery programs for studying the metabolism and disposition of related compounds emphasizes the importance of analytical techniques in understanding the pharmacokinetics of new drug candidates. Such studies are essential for identifying potential metabolic issues early in the drug development process (Monteagudo et al., 2007).

Synthesis of Radiosensitizers and Cytotoxins

The synthesis of nitrothiophene derivatives, which share structural motifs with the queried compound, for use as radiosensitizers and cytotoxins, demonstrates the potential of such compounds in cancer therapy. These studies contribute to the development of treatments that could enhance the efficacy of radiation therapy or selectively kill cancer cells under hypoxic conditions (Threadgill et al., 1991).

Crystal Structure Studies

Investigations into the crystal structures of diflunisal carboxamides reveal the significance of structural analysis in understanding the physical properties of compounds and their interactions at the molecular level. Such studies can inform the design of compounds with desired properties for various applications (Zhong et al., 2010).